Cas no 827574-03-8 (Spiro[2.5]octane-1-acetic acid, phenylmethyl ester)

Spiro[2.5]octane-1-acetic acid, phenylmethyl ester structure
827574-03-8 structure
Product Name:Spiro[2.5]octane-1-acetic acid, phenylmethyl ester
CAS No:827574-03-8
MF:C17H22O2
MW:258.355385303497
CID:684115
PubChem ID:71417418
Update Time:2025-04-19

Spiro[2.5]octane-1-acetic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Spiro[2.5]octane-1-acetic acid, phenylmethyl ester
    • benzyl 2-spiro[2.5]octan-2-ylacetate
    • 827574-03-8
    • Benzyl (spiro[2.5]octan-1-yl)acetate
    • DTXSID70836757
    • Inchi: 1S/C17H22O2/c18-16(19-13-14-7-3-1-4-8-14)11-15-12-17(15)9-5-2-6-10-17/h1,3-4,7-8,15H,2,5-6,9-13H2
    • InChI Key: KBIJFGDSNJLEHZ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(CC1CC21CCCCC2)=O

Computed Properties

  • Exact Mass: 258.161979940g/mol
  • Monoisotopic Mass: 258.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų
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